4-(3-Amino-4-methylphenyl)-2-methylpyridazin-3(2H)-one

• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol
• IUPAC Name: 4-(3-amino-4-methylphenyl)-2-methylpyridazin-3-one
• InChI: InChI=1S/C12H13N3O/c1-8-3-4-9(7-11(8)13)10-5-6-14-15(2)12(10)16/h3-7H,13H2,1-2H3
• InChI Key: AIVZRCBLILQMEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC=NN(C2=O)C)N

Description

4-(3-Amino-4-methylphenyl)-2-methylpyridazin-3(2H)-one is a useful research compound. Its molecular formula is C12H13N3O and its molecular weight is 215.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(3-Amino-4-methylphenyl)-2-methylpyridazin-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-Amino-4-methylphenyl)-2-methylpyridazin-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 4-[3-(2,5-dimethyl-pyrrol-1-yl)-4-methyl-phenyl]-2-methyl-2H-pyridazin-3-one (1.05 g, 3.57 mmol) in EtOH (20 ml) and water (10 ml) was added hydroxyl amine hydrochloride (2.49 g, 35.79 mmol) and triethyl amine (1.0 ml, 7.16 mmol). The mixture was heated at reflux for 24 hours. The solvent was evaporated to dryness under reduced pressure and the rsidue was partitioned between water and EtOAc. The organic layer was separated and washed with water and brine, dried over MgSO4, filtered and concentrated to dryness under reduced pressure. Purification of the residue by flash chromatography (hex:EtOAc/1:1) gave 0.396 g (51%) of 4-(3-amino-4-methyl-phenyl)-2-methyl-2H-pyridazin-3-one as a yellow solid.